Cas no 3008-47-7 (2-(2-{2-(1,3-benzothiazol-2-yl)ethylsulfanyl}ethyl)-1,3-benzothiazole)

• Product Name: 2-(2-{2-(1,3-benzothiazol-2-yl)ethylsulfanyl}ethyl)-1,3-benzothiazole
• CAS No: 3008-47-7
• MF: C₁₈H₁₆N₂S₃
• MW: 356.528039932251
• CID: 6577680
• Update Time: 2025-10-28

2-(2-{2-(1,3-benzothiazol-2-yl)ethylsulfanyl}ethyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-(1,3-benzothiazol-2-yl)ethylsulfanyl}ethyl)-1,3-benzothiazole
• Benzothiazole, 2,2'-(thiodi-2,1-ethanediyl)bis-

• Inchi： 1S/C18H16N2S3/c1-3-7-15-13(5-1)19-17(22-15)9-11-21-12-10-18-20-14-6-2-4-8-16(14)23-18/h1-8H,9-12H2
• InChI Key： FLYMAMNLHGCMEC-UHFFFAOYSA-N
• SMILES： S(CCC1=NC2=CC=CC=C2S1)CCC1=NC2=CC=CC=C2S1

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Melting Point: 158.5 °C
• Boiling Point: 532.8±35.0 °C(Predicted)
• pka: 1.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(2-{2-(1,3-benzothiazol-2-yl)ethylsulfanyl}ethyl)-1,3-benzothiazole

Comprehensive Overview of 2-(2-{2-(1,3-benzothiazol-2-yl)ethylsulfanyl}ethyl)-1,3-benzothiazole (CAS No. 3008-47-7)

2-(2-{2-(1,3-benzothiazol-2-yl)ethylsulfanyl}ethyl)-1,3-benzothiazole (CAS No. 3008-47-7) is a specialized organic compound featuring a unique molecular structure that incorporates two benzothiazole rings linked by a flexible sulfur-containing chain. This compound has garnered significant attention in the fields of material science, organic electronics, and pharmaceutical research due to its intriguing electronic properties and potential applications. The presence of benzothiazole moieties, known for their electron-rich nature, makes this compound a promising candidate for fluorescence probes, photovoltaic materials, and bioimaging agents.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in sustainable technologies and green chemistry. Researchers are increasingly exploring compounds like 2-(2-{2-(1,3-benzothiazol-2-yl)ethylsulfanyl}ethyl)-1,3-benzothiazole for their potential in organic light-emitting diodes (OLEDs) and solar cells. Its ability to facilitate electron transport and exhibit tunable luminescence properties aligns with the growing trend toward energy-efficient devices and renewable energy solutions. Moreover, the compound's structural versatility allows for modifications to enhance its solubility and stability, making it adaptable for various industrial applications.

The synthesis of 2-(2-{2-(1,3-benzothiazol-2-yl)ethylsulfanyl}ethyl)-1,3-benzothiazole typically involves multi-step organic reactions, including thioether formation and cyclization processes. These methods are often optimized to achieve high yields and purity, which are critical for its use in high-precision applications. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to characterize the compound and ensure its quality. The compound's CAS No. 3008-47-7 serves as a unique identifier in chemical databases, facilitating its retrieval and study by researchers worldwide.

One of the most compelling aspects of 2-(2-{2-(1,3-benzothiazol-2-yl)ethylsulfanyl}ethyl)-1,3-benzothiazole is its potential role in biomedical research. The benzothiazole scaffold is known for its bioactivity, and derivatives of this compound have been investigated for their antimicrobial, antioxidant, and anti-inflammatory properties. While this specific compound is primarily studied for its physical and chemical properties, its structural similarity to bioactive molecules opens avenues for future drug discovery and therapeutic development. This aligns with the increasing interest in multi-functional materials that bridge the gap between electronics and biomedicine.

From an industrial perspective, 2-(2-{2-(1,3-benzothiazol-2-yl)ethylsulfanyl}ethyl)-1,3-benzothiazole is valued for its potential in advanced coatings and adhesives. Its ability to form stable films and interact with other polymers makes it suitable for surface modification and corrosion inhibition. Additionally, the compound's thermal stability and resistance to degradation are advantageous for applications in high-temperature environments. These properties are particularly relevant in industries such as automotive, aerospace, and electronics manufacturing, where durability and performance are paramount.

In conclusion, 2-(2-{2-(1,3-benzothiazol-2-yl)ethylsulfanyl}ethyl)-1,3-benzothiazole (CAS No. 3008-47-7) represents a versatile and highly functional compound with broad applications across multiple disciplines. Its unique combination of electronic, optical, and structural properties positions it as a valuable asset in the development of next-generation materials and technologies. As research continues to uncover new possibilities for this compound, its role in sustainable innovation and scientific advancement is expected to grow significantly.